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Compound of Interest

Compound Name: Cimbuterol-d9

Cat. No.: B565684

Abstract: This document provides a comprehensive technical overview of Cimbuterol-d9, a
deuterated isotopologue of the B-adrenergic agonist Cimbuterol. Designed for researchers,
scientists, and drug development professionals, this guide details the compound's properties,
supplier information, and critical applications as an internal standard in analytical chemistry. It
includes a detailed experimental protocol for its use in liquid chromatography-tandem mass
spectrometry (LC-MS/MS) workflows and visualizes key processes through standardized
diagrams.

Chemical and Physical Properties

Cimbuterol-d9 is the deuterium-labeled version of Cimbuterol. The incorporation of nine
deuterium atoms provides a distinct mass shift, making it an ideal internal standard for mass
spectrometry-based quantification of the parent compound, Cimbuterol, in complex matrices.
Its primary use is in research and analytical laboratories, particularly for residue control and
metabolism studies.[1] It is intended for research purposes only and is not for human or
veterinary use.[2][3]
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Property Value Source(s)

CAS Number 1246819-04-4 [L1121[31[4]

2-Amino-5-(2-tert-butyl-d9-
Chemical Name amino-1- [1][4]

hydroxyethyl)benzonitrile

Molecular Formula C13H10DsNsO [31[5]
Molecular Weight ~242.36 g/mol [2][3]
Appearance White to Off-White Solid [3]
Purity >95% [5]
Solubility Methanol (Slightly, Heated) [3]

Store at -20°C for short-term
Storage (up to 1 month) or -80°C for
long-term (up to 6 months).

Supplier and Purchasing Information

Cimbuterol-d9 is available from several specialized chemical suppliers as a reference
standard. Pricing and availability can vary, and many suppliers require user registration to view
pricing details.
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) Product/Catalog Available Contact/Purchasin
Supplier .
No. Quantities g
) 5 mg, 10 mg, 25 mg, Distributed through
WITEGA Laboratorien BA023 ]
50 mg various vendors.[1]
Online catalog; prices
Biosynth WzB81904 0.5mg, 1 mg, 2 mg listed as $900.00 for
0.5mg and 1 mg.[2]
Online catalog;
GlpBio GC62897 1 mg, 5 mg, 10 mg requires inquiry for
pricing.
Online catalog;
1 mg, 2.5 mg, 5 mg, . . .
Clearsynth C468509 requires login to view
10 mg, 25 mg, 50 mg ]
price.[6]
Contact via email or
Simson Pharma N/A Inquire for details phone for pricing and
ordering.[7]
Online catalog;
HPC Standards 679193 10 mg requires login to view

price.[8]

Application and Experimental Protocols

The primary application of Cimbuterol-d9 is as an internal standard (IS) for the accurate

quantification of Cimbuterol in biological samples, such as pork meat, using LC-MS/MS.[1] The

IS corrects for variations in sample preparation (e.g., extraction efficiency) and instrument

response.[1]

This protocol is adapted from methodologies described for the analysis of 3-agonists in animal

tissues.

1. Objective: To accurately quantify Cimbuterol in a pork meat sample using Cimbuterol-d9 as

an internal standard.
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. Materials:
Pork meat sample
Cimbuterol-d9 (Internal Standard Stock)
Cimbuterol (Calibration Standard)
Acetonitrile (ACN)
Formic Acid
Water (LC-MS grade)
Solid Phase Extraction (SPE) cartridges
Centrifuge tubes, vials

. Methodology:

Sample Preparation & Extraction:

[¢]

Homogenize 5g of the pork meat sample.

o Spike the homogenized sample with a known concentration of Cimbuterol-d9 solution.
o Add 10 mL of acetonitrile and vortex vigorously for 2 minutes.

o Centrifuge at 4000 rpm for 10 minutes.

o Collect the supernatant (the acetonitrile layer).

o Evaporate the supernatant to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in 1 mL of mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

o Liquid Chromatography (LC) Conditions:
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= Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 pm).

= Mobile Phase A: 0.1% Formic Acid in Water.

= Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

» Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to
initial conditions.

= Flow Rate: 0.3 mL/min.

= Injection Volume: 5 pL.

o Tandem Mass Spectrometry (MS/MS) Conditions:

lonization Mode: Electrospray lonization, Positive (ESI+).

Monitoring Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions (example values):
» Cimbuterol: Q1: m/z 234.1 -> Q3: m/z 178.1 (quantifier), m/z 160.1 (qualifier).

= Cimbuterol-d9: Q1: m/z 243.2 -> Q3: m/z 184.1 (quantifier).

Note: Specific m/z values should be optimized in the laboratory.

o Data Analysis:

o Generate a calibration curve using known concentrations of the Cimbuterol standard
spiked with the fixed concentration of Cimbuterol-d9.

o Plot the ratio of the peak area of Cimbuterol to the peak area of Cimbuterol-d9 against
the concentration of the Cimbuterol standards.

o Calculate the concentration of Cimbuterol in the pork sample by interpolating its peak area
ratio onto the calibration curve.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b565684?utm_src=pdf-body
https://www.benchchem.com/product/b565684?utm_src=pdf-body
https://www.benchchem.com/product/b565684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

1. Homogenize
Pork Sample

A4

2. Spike with
Cimbuterol-d9 (IS)

A4

3. Extract with
Acetonitrile

Y

4. Centrifuge & Collect
Supernatant

A4

5. Evaporate to
Dryness

\ 4

6. Reconstitute
in Mobile Phase

An% 'ysis

7. Inject into
LC-MS/MS System

A4

8. Chromatographic
Separation (C18)

\ 4

9. MS/MS Detection
(ESI+, MRM)

Data Prvcessing

10. Integrate Peak Areas
(Analyte & IS)

A4

11. Calculate Area Ratio
(Analyte / IS)

A4

12. Plot Calibration Curve

Y

13. Quantify Analyte
Concentration

Click to download full resolution via product page

Fig 1. Workflow for quantification using a deuterated internal standard.
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Biological Context: B-Adrenergic Signaling Pathway

Cimbuterol is a B-adrenergic agonist. It exerts its effects by binding to and activating -
adrenergic receptors, which are G-protein coupled receptors (GPCRSs). The diagram below
illustrates the canonical Gs-protein signaling cascade initiated by an agonist like Cimbuterol.
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Fig 2. Simplified B-adrenergic receptor signaling pathway.
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Safety and Handling

Cimbuterol-d9 is classified as a hazardous substance and must be handled with appropriate
precautions in a laboratory setting.

o Hazard Statements: Harmful if swallowed (H302), in contact with skin (H312), or if inhaled
(H332).[8] Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[8]

 Precautionary Statements:

o Prevention: Avoid breathing dust/fumes.[3] Wash hands thoroughly after handling.[3] Use
only in a well-ventilated area. Wear protective gloves, clothing, and eye/face protection.[3]

o Response: If in eyes, rinse cautiously with water for several minutes.[3] If on skin, wash
with plenty of water.[3] If inhaled, remove person to fresh air.[3]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[3]

o Personal Protective Equipment (PPE): A dust mask, safety glasses, and chemical-resistant
gloves are recommended.

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete and up-to-
date safety information before handling this compound.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cimbuterol-D9 - Traceable Reference Standard for Residue Analysis (CAS 1246819-04-4)
[witega.de]

e 2. Cimbuterol-d9 | 1246819-04-4 | WZB81904 | Biosynth [biosynth.com]
o 3. CiMbuterol-D9 - Safety Data Sheet [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b565684?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Cimbuterol.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Cimbuterol.htm
https://www.chemicalbook.com/msds/cimbuterol-d9.htm
https://www.chemicalbook.com/msds/cimbuterol-d9.htm
https://www.chemicalbook.com/msds/cimbuterol-d9.htm
https://www.chemicalbook.com/msds/cimbuterol-d9.htm
https://www.chemicalbook.com/msds/cimbuterol-d9.htm
https://www.chemicalbook.com/msds/cimbuterol-d9.htm
https://www.chemicalbook.com/msds/cimbuterol-d9.htm
https://www.chemicalbook.com/msds/cimbuterol-d9.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Cimbuterol.htm
https://www.benchchem.com/product/b565684?utm_src=pdf-custom-synthesis
https://witega.de/product/cimbuterol-d9/
https://witega.de/product/cimbuterol-d9/
https://www.biosynth.com/p/WZB81904/1246819-04-4-cimbuterol-d9
https://www.chemicalbook.com/msds/cimbuterol-d9.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4. echemi.com [echemi.com]

e 5. rivm.nl [rivm.nl]

e 6. clearsynth.com [clearsynth.com]

e 7. Cimbuterol-D9 | CAS No- 1246819-04-4 | Simson Pharma Limited [simsonpharma.com]
e 8. hpc-standards.com [hpc-standards.com]

 To cite this document: BenchChem. [A Technical Guide to Cimbuterol-d9 for Analytical and
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565684#cimbuterol-d9-supplier-and-purchasing-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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